Cas no 1806899-16-0 (5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H6ClF5N2/c9-5-3(1-15)2-16-6(8(12,13)14)4(5)7(10)11/h2,7H,1,15H2
- InChI Key: HIXGSBQIFFUXKL-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C(C(F)(F)F)C=1C(F)F)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049059-250mg |
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806899-16-0 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029049059-500mg |
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806899-16-0 | 97% | 500mg |
$1,630.00 | 2022-03-31 | |
| Alichem | A029049059-1g |
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806899-16-0 | 97% | 1g |
$3,069.40 | 2022-03-31 |
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
Introduction to 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806899-16-0)
5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine, identified by its CAS number 1806899-16-0, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in the synthesis of bioactive molecules. The presence of multiple fluorine atoms and functional groups such as an amino methyl group and a chloro substituent makes it a versatile intermediate for the development of novel therapeutic agents.
The structural features of 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine contribute to its unique chemical properties, which are exploited in various synthetic pathways. The combination of electron-withdrawing groups like the difluoromethyl and trifluoromethyl substituents enhances the electrophilicity of the pyridine ring, facilitating reactions such as nucleophilic substitution and cross-coupling. This makes it an invaluable building block for constructing more complex molecular architectures.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their pronounced bioisosteric effects, which can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. The aminomethyl group at the 5-position introduces a potential site for further functionalization, enabling the attachment of various pharmacophores. This adaptability has made 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine a preferred choice for medicinal chemists seeking to develop innovative small-molecule drugs.
One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapy. The pyridine scaffold is a common motif in many successful kinase inhibitors, and the fluorinated derivatives exhibit enhanced binding affinity and selectivity. For instance, studies have demonstrated that compounds incorporating difluoromethyl and trifluoromethyl groups exhibit improved metabolic stability and resistance profiles compared to their non-fluorinated counterparts. This has spurred interest in exploring derivatives of 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine as lead compounds for kinase-targeted therapies.
Furthermore, the pharmaceutical industry has increasingly recognized the potential of this compound in developing treatments for inflammatory and autoimmune diseases. The ability to modulate inflammatory pathways through precise molecular design has made fluorinated pyridines an attractive area of investigation. Preclinical studies have shown that certain analogs of 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine can inhibit key pro-inflammatory cytokines, offering a promising approach to managing chronic inflammatory conditions.
The synthetic methodologies employed in the preparation of 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine are also worth mentioning. Traditional approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic systems, particularly transition metal-catalyzed reactions, have streamlined many synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce fluorinated groups with high efficiency and selectivity. These improvements not only enhance yield but also reduce the environmental impact of synthetic processes.
The impact of computational chemistry on the design and optimization of compounds like 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures before experimental synthesis begins. This predictive capability has significantly reduced the time and resources required for drug discovery programs. Additionally, high-throughput screening (HTS) technologies have enabled rapid testing of large libraries of derivatives, accelerating the identification of promising candidates.
In conclusion, 5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806899-16-0) represents a critical intermediate in modern pharmaceutical research. Its unique structural features make it an excellent candidate for developing next-generation therapeutics targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.
1806899-16-0 (5-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)